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Compound of Interest

Compound Name: alpha-L-mannopyranose

Cat. No.: B8495129 Get Quote

Essential Safety and Handling Guide for alpha-L-
Mannopyranose
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for laboratory personnel, including researchers, scientists, and drug

development professionals, working with alpha-L-mannopyranose. The following information

is critical for ensuring a safe laboratory environment and proper handling of this chemical.

Physical and Chemical Properties
Alpha-L-mannopyranose is a monosaccharide, appearing as a white to off-white solid

powder. It is soluble in water. While specific hazard information for alpha-L-mannopyranose is

not readily available, data for its stereoisomer, L-Mannose, indicates potential for irritation to

the eyes, respiratory system, and skin[1]. Therefore, precautionary measures are essential.
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Property Value Source

Molecular Formula C₆H₁₂O₆ [1][2][3]

Molar Mass 180.16 g/mol [1][2]

Appearance White to off-white solid [4][5]

Melting Point 129-131°C (for L-Mannose) [1]

Solubility Soluble in water [1][6]

Personal Protective Equipment (PPE)
Given the potential for irritation, the following personal protective equipment is mandatory when

handling alpha-L-mannopyranose.

PPE Category Item Specification Rationale

Eye and Face

Protection

Safety glasses with

side shields or

goggles

Must meet EN 166 or

equivalent standards

Protects against dust

particles and potential

splashes[4][6].

Hand Protection Nitrile or latex gloves Chemical-resistant
Prevents skin contact

and irritation[4][6].

Body Protection Laboratory coat Standard lab coat
Protects clothing and

skin from dust.

Respiratory Protection
Not generally required

under normal use

Use a particulate

respirator if dust is

generated

To prevent respiratory

irritation from inhaling

dust[1][4][6].

Handling and Storage Procedures
Proper handling and storage are crucial to maintain the integrity of alpha-L-mannopyranose
and ensure the safety of laboratory personnel.

Handling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chembk.com/en/chem/L-Mannose
https://pubchem.ncbi.nlm.nih.gov/compound/alpha-L-mannopyranose
https://www.wikidata.org/wiki/Q27117226
https://www.chembk.com/en/chem/L-Mannose
https://pubchem.ncbi.nlm.nih.gov/compound/alpha-L-mannopyranose
https://www.fishersci.com/store/msds?partNumber=AAJ6668506&productDescription=12346-PENT-O-ACETYL-ALFA+98+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=BP253010&countryCode=US&language=en
https://www.chembk.com/en/chem/L-Mannose
https://www.chembk.com/en/chem/L-Mannose
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17722~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2023:52:59~~L-(-
https://www.benchchem.com/product/b8495129?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAJ6668506&productDescription=12346-PENT-O-ACETYL-ALFA+98+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17722~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2023:52:59~~L-(-
https://www.fishersci.com/store/msds?partNumber=AAJ6668506&productDescription=12346-PENT-O-ACETYL-ALFA+98+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17722~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2023:52:59~~L-(-
https://www.chembk.com/en/chem/L-Mannose
https://www.fishersci.com/store/msds?partNumber=AAJ6668506&productDescription=12346-PENT-O-ACETYL-ALFA+98+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17722~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2023:52:59~~L-(-
https://www.benchchem.com/product/b8495129?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8495129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work in a well-ventilated area to minimize dust inhalation[4][6].

Avoid generating dust during handling[4][6].

Avoid contact with skin, eyes, and clothing[1][4].

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container[6].

Keep in a dry, cool, and well-ventilated place[6].

Protect from light[4].

First Aid Measures
In case of exposure, follow these immediate first aid protocols.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush with plenty of water for at

least 15 minutes, also under the eyelids. Seek

medical attention[4][6].

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention if irritation

develops[4][6].

Inhalation

Move to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Seek medical attention if symptoms

persist[4][6].

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Seek

medical attention[4][6].
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Disposal Plan
Contaminated materials and waste must be handled and disposed of according to institutional

and local regulations for non-hazardous chemical waste.

Spill Cleanup:

Ensure proper PPE is worn.

Avoid creating dust.

Carefully sweep or vacuum up the spilled solid material.

Place the collected material into a suitable, labeled container for disposal[4][6].

Clean the spill area with soap and water.

Waste Disposal:

Dispose of unused alpha-L-mannopyranose and contaminated materials in a designated

chemical waste container.

Ensure the waste container is properly labeled.

Follow all institutional, local, state, and federal regulations for chemical waste disposal.

Operational Workflow
The following diagram outlines the standard operating procedure for handling alpha-L-
mannopyranose in a laboratory setting.
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Operational Workflow for Handling alpha-L-Mannopyranose

Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)
- Lab Coat

- Safety Glasses/Goggles
- Gloves

Prepare Workspace
- Ensure good ventilation

- Clean work surface

Weigh alpha-L-mannopyranose
- Use a chemical fume hood or designated area

- Minimize dust generation

Prepare Solution (if applicable)
- Add powder to solvent slowly

Decontaminate Workspace
- Clean all surfaces

Dispose of Waste
- Place in labeled chemical waste container

Doff Personal Protective Equipment (PPE)

Click to download full resolution via product page

Caption: Standard operating procedure for handling alpha-L-mannopyranose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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